Cas no 62453-01-4 (Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)-)

• Product Name: Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)-
• CAS No: 62453-01-4
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 444393
• PubChem ID: 12271440
• Update Time: 2025-04-19

Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-methyl-N-(4-nitrophenyl)-
• N-[(3-methylphenyl)methyl]-4-nitroaniline
• 62453-01-4
• AKOS005942187
• DTXSID20483432

• Inchi： 1S/C14H14N2O2/c1-11-3-2-4-12(9-11)10-15-13-5-7-14(8-6-13)16(17)18/h2-9,15H,10H2,1H3
• InChI Key： KZZGVVORXNJRIP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)NCC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 242.10562
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17